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Compound of Interest

Compound Name: Docosane

Cat. No.: B166348

Audience: Researchers, scientists, and drug development professionals.

This guide provides a comprehensive overview of the melting and boiling points of docosane,
a straight-chain alkane with 22 carbon atoms. The document details its key thermal properties
and outlines the standard experimental methodologies for their determination.

Physicochemical Data: Melting and Boiling Points

Docosane is a white, crystalline solid at standard conditions. Its thermal properties have been
well-characterized, though slight variations in reported values exist depending on the purity of
the sample and the experimental method used. The following table summarizes the reported
melting and boiling points from various sources.
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Physical

Pressure (for

Property Value (°C) Value (°F) Boiling Point) Source(s)
Melting Point 42-45 107.6-113 N/A [11[21[3]
43-45 109.4-113 N/A [4]

43.8 110.8 N/A [5]

43-46 109.4-114.8 N/A [6]

43-47 109.4-116.6 N/A [7]

Boiling Point 369 696.2 1013 hPa (760 [1103114]

mmHg)

368-369 694.4-696.2 Not Specified [8]

~368.6 695.5 760 mmHg [5]

380 716 Not Specified [9]

Experimental Protocols for Determination

The determination of melting and boiling points are fundamental techniques for the
characterization and purity assessment of chemical compounds like docosane.

2.1. Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure crystalline solid like docosane, this transition occurs over a narrow temperature range.
Impurities typically depress the melting point and broaden the melting range. The capillary
method is the most common technique.

Methodology:

o Sample Preparation: A small amount of dry, powdered docosane is introduced into a thin-
walled capillary tube, which is sealed at one end. The sample is packed tightly to a height of
1-2 mm by tapping the sealed end on a hard surface.[10]
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o Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
level with the thermometer bulb. This assembly is then placed in a heating bath (e.g., a
Thiele tube with mineral oil) or a dedicated melting point apparatus with a heated metal
block.

e Heating and Observation:

o An initial rapid heating is performed to determine an approximate melting range. This
saves time in subsequent, more accurate measurements.

o For an accurate reading, a new sample is heated to about 5°C below the approximate
melting point. The heating rate is then slowed to 1-2°C per minute.[10]

o Data Recording: Two temperatures are recorded:
o T1: The temperature at which the first drop of liquid appears.

o T2: The temperature at which the entire sample has completely melted into a clear liquid.
The melting point is reported as the range from T1 to T2.[10]

2.2. Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid, and the liquid changes into a vapor.

Methodology (Simple Distillation):

o Apparatus Setup: A suitable amount of the substance (if in liquid form or melted) is placed in
a round-bottom flask. A distillation apparatus is assembled, including a condenser and a
collection flask. A thermometer is positioned so that its bulb is just below the side arm
leading to the condenser, ensuring it accurately measures the temperature of the vapor as it
passes into the condenser.[10]

o Heating: The flask is heated gently. As the substance boils, vapor will rise and envelop the
thermometer bulb.
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o Data Recording: The temperature is recorded when it becomes constant. This stable
temperature, observed during the collection of the distillate, is the boiling point of the

substance at the given atmospheric pressure.

Visualized Experimental Workflow

The following diagram illustrates the logical flow of the standard procedure for determining the
melting point of a solid organic compound such as docosane.
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Start: Obtain Dry Docosane Sample

;

Sample Preparation:
Finely crush the solid sample.

Pack Capillary Tube:
Introduce 1-2 mm of sample.

Apparatus Setup:
Place capillary in heating block next to thermometer.

Heating [Protocol

Rapid Preliminary Heating:
Determine approximate melting range.

Inform new measurement

Precise Heating:
Use new sample. Heat slowly (1-2°C/min)
when near approximate melting point.

Observation:
Monitor sample through viewing lens.

Record Temperature Range:
Note T1 (first liquid) and T2 (all liquid).

End: Report Melting Range (T1 - T2)

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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